Cas no 648440-91-9 (1,2,4-Oxadiazole, 3,3'-(1,12-dodecanediyl)bis[5-(dichloromethyl)-)

• Product Name: 1,2,4-Oxadiazole, 3,3'-(1,12-dodecanediyl)bis[5-(dichloromethyl)-
• CAS No: 648440-91-9
• MF: C₁₈H₂₆Cl₄N₄O₂
• MW: 472.236640453339
• CID: 414293
• PubChem ID: 71378291
• Update Time: 2025-04-19

1,2,4-Oxadiazole, 3,3'-(1,12-dodecanediyl)bis[5-(dichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-(dichloromethyl)-3-[12-[5-(dichloromethyl)-1,2,4-oxadiazol-3-yl]dodecyl]-1,2,4-oxadiazole
• DTXSID10800912
• 648440-91-9
• 3,3'-(Dodecane-1,12-diyl)bis[5-(dichloromethyl)-1,2,4-oxadiazole]
• 1,2,4-Oxadiazole, 3,3'-(1,12-dodecanediyl)bis[5-(dichloromethyl)-

• Inchi： 1S/C18H26Cl4N4O2/c19-15(20)17-23-13(25-27-17)11-9-7-5-3-1-2-4-6-8-10-12-14-24-18(16(21)22)28-26-14/h15-16H,1-12H2
• InChI Key： LQIHPKWRPWAYOG-UHFFFAOYSA-N
• SMILES： ClC(C1=NC(CCCCCCCCCCCCC2=NOC(C(Cl)Cl)=N2)=NO1)Cl

Computed Properties

• Exact Mass: 472.078037g/mol
• Monoisotopic Mass: 470.080987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 77.8Ų